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Compound of Interest

Compound Name: Cesium thiocyanate

Cat. No.: B1260155 Get Quote

Essential Safety and Handling of Cesium
Thiocyanate
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and the integrity of

experimental outcomes. This document provides essential, immediate safety and logistical

information for the handling of Cesium thiocyanate (CsSCN), including operational

procedures and disposal plans.

Hazard Identification and Quantitative Data
Cesium thiocyanate is a compound that requires careful handling due to its potential hazards.

While specific toxicity data and occupational exposure limits for Cesium thiocyanate are not

readily available, the hazards associated with its components—cesium and thiocyanate ions—

necessitate stringent safety protocols. Contact with acids can liberate very toxic gas.[1]
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Property Value Source

Molecular Formula CCsNS [2][3]

Molecular Weight 190.99 g/mol [4]

Melting Point 207 °C [5]

Occupational Exposure Limits

(PEL, TLV)
No data available [6][7]

LD50 (Oral) No data available [7]

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Toxicity to aquatic life No data available [6][7]

Note: The absence of specific toxicity data does not imply that the substance is harmless. It

should be handled with the utmost care, assuming it to be hazardous.

Personal Protective Equipment (PPE)
To ensure personal safety when handling Cesium thiocyanate, the following personal

protective equipment is mandatory.[6]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[6]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat. Fire/flame resistant clothing is also recommended.[6] Gloves must be inspected prior to

use.[6]

Respiratory Protection: If engineering controls are insufficient or if dust is generated, a full-

face respirator with appropriate cartridges should be used.[6]

Experimental Protocols: Handling and Storage
Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Avoid the formation of dust and aerosols.[6]

Avoid contact with skin and eyes.[6]

Use non-sparking tools to prevent ignition sources.[6]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from incompatible materials such as acids and strong oxidizing agents.[1]

Handling Protocol

Work in Fume Hood

Wear Appropriate PPE

Avoid Dust Generation
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Click to download full resolution via product page

Caption: Workflow for handling Cesium thiocyanate.

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor.[6]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[6]

Spill Response:

Personal Precautions: Avoid dust formation and contact with the material. Use personal

protective equipment, including chemical-impermeable gloves and ensure adequate

ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[6]

Methods for Cleaning Up: Collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[6]
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Spill Response Protocol
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Caption: Step-by-step spill response for Cesium thiocyanate.

Disposal Plan
The disposal of Cesium thiocyanate and its waste must be handled with care to prevent

environmental contamination.

Operational Plan:
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Segregation: Collect all Cesium thiocyanate waste, including contaminated labware, in a

dedicated, clearly labeled, and sealed hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "Cesium thiocyanate," the concentration, and the date of accumulation.

Storage: Store the waste container in a designated, secure, and well-ventilated area away

from incompatible materials.

Disposal Protocol:

The primary method of disposal is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[7]

Do not discharge Cesium thiocyanate waste to sewer systems or contaminate water,

foodstuffs, or animal feed.[7]

Contaminated packaging should be triple-rinsed, with the rinsate collected as hazardous

waste. The packaging can then be offered for recycling or reconditioning, or punctured to

prevent reuse and disposed of in a sanitary landfill.[7]

Always consult and adhere to local, state, and federal regulations regarding hazardous

waste disposal.[4]
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Disposal Workflow
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Caption: Cesium thiocyanate waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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